Cas no 1400644-34-9 (N-(2-Chloro-6-methylphenyl)-1,3-propanesultam)

N-(2-Chloro-6-methylphenyl)-1,3-propanesultam is a specialized sultam derivative featuring a chloro-methylphenyl substituent, offering unique reactivity in synthetic organic chemistry. Its structure combines a sulfonamide-like framework with a propanesultam ring, making it a valuable intermediate for constructing heterocyclic compounds or modifying bioactive molecules. The chloro and methyl groups enhance its versatility in electrophilic substitution or cross-coupling reactions. This compound exhibits stability under standard conditions, facilitating handling and storage. Its well-defined molecular architecture supports precise functionalization, making it useful in pharmaceutical research, agrochemical development, or material science applications. The product’s purity and consistent performance ensure reproducibility in complex synthetic pathways.
N-(2-Chloro-6-methylphenyl)-1,3-propanesultam structure
1400644-34-9 structure
Product Name:N-(2-Chloro-6-methylphenyl)-1,3-propanesultam
CAS No:1400644-34-9
MF:C10H12ClNO2S
MW:245.725780487061
CID:3041572
Update Time:2025-05-26

N-(2-Chloro-6-methylphenyl)-1,3-propanesultam Chemical and Physical Properties

Names and Identifiers

    • N-(2-Chloro-6-methylphenyl)-1,3-propanesultam
    • 2-(2-chloro-6-methylphenyl)-1,2-thiazolidine 1,1-dioxide
    • C10H12ClNO2S
    • V2996
    • Inchi: 1S/C10H12ClNO2S/c1-8-4-2-5-9(11)10(8)12-6-3-7-15(12,13)14/h2,4-5H,3,6-7H2,1H3
    • InChI Key: AGTCUMJDRHAVRB-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(C)=C1N1CCCS1(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 325
  • XLogP3: 2.2
  • Topological Polar Surface Area: 45.8

N-(2-Chloro-6-methylphenyl)-1,3-propanesultam Pricemore >>

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